Cas no 32770-99-3 (5-Amino-2-methylbenzothiazole dihydrochloride)

5-Amino-2-methylbenzothiazole dihydrochloride is a chemically modified benzothiazole derivative, primarily utilized as an intermediate in organic synthesis and pharmaceutical research. Its dihydrochloride salt form enhances solubility and stability, facilitating handling in aqueous reaction systems. The compound features a reactive amino group at the 5-position and a methyl substituent at the 2-position, making it a versatile building block for the development of heterocyclic compounds, dyes, and bioactive molecules. Its consistent purity and well-defined structure ensure reliable performance in coupling reactions and heterocycle functionalization. Suitable for controlled environments, it is commonly employed in academic and industrial laboratories for targeted synthetic applications.
5-Amino-2-methylbenzothiazole dihydrochloride structure
32770-99-3 structure
Product Name:5-Amino-2-methylbenzothiazole dihydrochloride
CAS No:32770-99-3
MF:C8H10Cl2N2S
MW:237.149398326874
MDL:MFCD00012692
CID:313254
PubChem ID:24891078
Update Time:2025-05-26

5-Amino-2-methylbenzothiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Benzothiazolamine,2-methyl-, hydrochloride (1:2)
    • 2-methyl-1,3-benzothiazol-5-amine,dihydrochloride
    • 5-Amino-2-methylbenzothiazole dihydrochloride
    • 2-methyl-5-aminobenzothiazole dihydrochloride
    • 2-methylbenzothiazol-5-ylamine dihydrochloride
    • 5-amino-2-methylbenzothiazole dihydrocholride
    • DTXSID80954416
    • MFCD00012692
    • CS-0258609
    • 5-Amino-2-methylbenzothiazole dihydrochloride, 97%
    • (2-methyl-1,3-benzothiazol-3-ium-5-yl)azanium;dichloride
    • NS00056304
    • D96041
    • 2-methyl-1,3-benzothiazol-5-amine dihydrochloride
    • FT-0639050
    • 2-Methyl-1,3-benzothiazol-5-amine--hydrogen chloride (1/2)
    • F9995-0271
    • 2-methylbenzo[d]thiazol-5-amine dihydrochloride
    • AKOS015958691
    • J-018871
    • Z2901974823
    • SCHEMBL378064
    • 5-AMINO-2-METHYLBENZOTHIAZOLEDIHYDROCHLORIDE
    • EN300-706073
    • ZNIGVBCUUZGYDU-UHFFFAOYSA-N
    • 32770-99-3
    • 2-methyl-1,3-benzothiazol-5-amine;dihydrochloride
    • DB-048261
    • MDL： MFCD00012692
    • Inchi： 1S/C8H8N2S.2ClH/c1-5-10-7-4-6(9)2-3-8(7)11-5;;/h2-4H,9H2,1H3;2*1H
    • InChI Key： ZNIGVBCUUZGYDU-UHFFFAOYSA-N
    • SMILES： Cl.Cl.S1C(C)=NC2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 235.99400
  • Monoisotopic Mass: 235.9941749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Color/Form: solid
  • Melting Point: 249-250 °C (dec.) (lit.)
  • PSA: 67.15000
  • LogP: 4.37210
  • Solubility: Not determined

5-Amino-2-methylbenzothiazole dihydrochloride Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • RTECS：DL2650000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

5-Amino-2-methylbenzothiazole dihydrochloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-2-methylbenzothiazole dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A263096-100mg
5-Amino-2-methylbenzothiazole dihydrochloride
 32770-99-3
100mg
 $ 50.00 2022-06-08
TRC
A263096-500mg
5-Amino-2-methylbenzothiazole dihydrochloride
 32770-99-3
500mg
 $ 65.00 2022-06-08
TRC
A263096-1g
5-Amino-2-methylbenzothiazole dihydrochloride
 32770-99-3
1g
 $ 80.00 2022-06-08
abcr
AB540230-1 g
5-Amino-2-methylbenzothiazole dihydrochloride; .
 32770-99-3
1g
 €321.30 2023-04-14
Chemenu
CM161956-1g
5-Amino-2-methylbenzothiazole dihydrochloride
 32770-99-3 97%
1g
 $*** 2023-05-30
eNovation Chemicals LLC
D764878-1g
5-AMINO-2-METHYLBENZOTHIAZOLE DIHYDROCHLORIDE
 32770-99-3 97%
1g
 $125 2024-06-06
eNovation Chemicals LLC
D764878-5g
5-AMINO-2-METHYLBENZOTHIAZOLE DIHYDROCHLORIDE
 32770-99-3 97%
5g
 $270 2024-06-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
A63309-5G
5-Amino-2-methylbenzothiazole dihydrochloride
 32770-99-3
5g
 ¥1686.9 2023-11-15
abcr
AB540230-250mg
5-Amino-2-methylbenzothiazole dihydrochloride; .
 32770-99-3
250mg
 €206.40 2023-09-01
abcr
AB540230-1g
5-Amino-2-methylbenzothiazole dihydrochloride; .
 32770-99-3
1g
 €312.10 2023-09-01

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